N-(3,4-dimethylphenyl)-2-[(4,5-dimethyl-4H-1,2,4-triazol-3-yl)thio]acetamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-[(4,5-dimethyl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C14H18N4OS/c1-9-5-6-12(7-10(9)2)15-13(19)8-20-14-17-16-11(3)18(14)4/h5-7H,8H2,1-4H3,(H,15,19)
• InChI Key: VZZWLXUUBVAUJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NN=C(N2C)C)C
• Molecular Formula: C14H18N4OS
• Molecular Weight: 290.39 g/mol

Description

N-(3,4-dimethylphenyl)-2-[(4,5-dimethyl-4H-1,2,4-triazol-3-yl)thio]acetamide, also known as DMTA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(3,4-dimethylphenyl)-2-[(4,5-dimethyl-4H-1,2,4-triazol-3-yl)thio]acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. Specifically, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response, and to bind to the benzodiazepine site on the GABA-A receptor, a neurotransmitter receptor involved in the regulation of anxiety and sleep.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects in various studies. In one study, this compound was found to exhibit anti-inflammatory and analgesic properties in a rat model of inflammation. In another study, this compound was shown to induce apoptosis, or programmed cell death, in human cancer cells. Additionally, this compound has been shown to bind to DNA and to inhibit the activity of certain enzymes involved in DNA replication and repair.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,4-dimethylphenyl)-2-[(4,5-dimethyl-4H-1,2,4-triazol-3-yl)thio]acetamide in lab experiments is its versatility, as it can be used in a range of applications in medicinal chemistry, biochemistry, and materials science. Additionally, this compound is relatively easy to synthesize and can be obtained in large quantities. However, one limitation of using this compound in lab experiments is its potential toxicity, as it has been shown to exhibit cytotoxic effects in certain cell lines.

Future Directions

There are several future directions for research on N-(3,4-dimethylphenyl)-2-[(4,5-dimethyl-4H-1,2,4-triazol-3-yl)thio]acetamide. One area of interest is the development of this compound-based drugs for the treatment of inflammatory diseases and cancer. Another area of interest is the use of this compound as a probe to study protein-DNA interactions and the regulation of gene expression. Additionally, the synthesis of novel metal complexes using this compound as a ligand could lead to the development of new catalysts and materials with unique properties.
Conclusion:
This compound is a versatile chemical compound that has potential applications in various fields of research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound could lead to the development of new drugs, materials, and insights into the regulation of biological processes.

Synthesis Methods

N-(3,4-dimethylphenyl)-2-[(4,5-dimethyl-4H-1,2,4-triazol-3-yl)thio]acetamide can be synthesized using a multi-step process that involves the reaction of 3,4-dimethylphenylacetic acid with thionyl chloride to form 3,4-dimethylphenylacetyl chloride. The resulting compound is then reacted with 4,5-dimethyl-1,2,4-triazole-3-thiol to form this compound.

Scientific Research Applications

N-(3,4-dimethylphenyl)-2-[(4,5-dimethyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been studied extensively for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, this compound has been shown to exhibit anti-inflammatory, analgesic, and antitumor properties. In biochemistry, this compound has been used as a probe to study the binding of proteins to DNA. In materials science, this compound has been used as a ligand to synthesize metal complexes with potential applications in catalysis and materials synthesis.